Cas no 1092332-05-2 (1-(Benzo[1,2,5]thiadiazole-4-sulfonyl)-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester)

• Product Name: 1-(Benzo[1,2,5]thiadiazole-4-sulfonyl)-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester
• CAS No: 1092332-05-2
• MF: C₁₆H₁₆N₄O₆S₂
• MW: 424.451440811157
• CID: 5779135
• Update Time: 2025-06-03

1-(Benzo[1,2,5]thiadiazole-4-sulfonyl)-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[1,2,5]thiadiazole-4-sulfonyl)-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester
• 3-Piperidinecarboxylic acid, 1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-, 2,5-dioxo-1-pyrrolidinyl ester

• Inchi： 1S/C16H16N4O6S2/c21-13-6-7-14(22)20(13)26-16(23)10-3-2-8-19(9-10)28(24,25)12-5-1-4-11-15(12)18-27-17-11/h1,4-5,10H,2-3,6-9H2
• InChI Key： STYVKJHVGPLOOY-UHFFFAOYSA-N
• SMILES： N1(S(C2C3C(C=CC=2)=NSN=3)(=O)=O)CCCC(C(ON2C(=O)CCC2=O)=O)C1

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 608.6±65.0 °C(Predicted)
• pka: -1.16±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 1-(Benzo[1,2,5]thiadiazole-4-sulfonyl)-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester

Comprehensive Analysis of 1-(Benzo[1,2,5]thiadiazole-4-sulfonyl)-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester (CAS No. 1092332-05-2)

The compound 1-(Benzo[1,2,5]thiadiazole-4-sulfonyl)-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester (CAS No. 1092332-05-2) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its unique structure, combining a benzo[1,2,5]thiadiazole core with a piperidine-3-carboxylic acid ester, makes it a valuable intermediate for developing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting enzyme inhibition and protein-protein interactions.

In recent years, the demand for sulfonyl-based compounds like 1-(Benzo[1,2,5]thiadiazole-4-sulfonyl)-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester has surged, driven by advancements in medicinal chemistry. The benzo[1,2,5]thiadiazole moiety is known for its electron-withdrawing properties, which enhance the reactivity of adjacent functional groups. This characteristic is particularly useful in designing prodrugs or active pharmaceutical ingredients (APIs) with improved bioavailability. The compound’s 2,5-dioxo-pyrrolidin-1-yl ester group further adds to its versatility, enabling efficient conjugation with amines or other nucleophiles in synthetic pathways.

One of the most frequently searched questions related to this compound is: "What are the applications of benzo[1,2,5]thiadiazole derivatives in drug development?" The answer lies in their broad utility as scaffolds for kinase inhibitors, antiviral agents, and fluorescent probes. The sulfonyl-piperidine linkage in CAS No. 1092332-05-2 also contributes to its stability under physiological conditions, making it a promising candidate for preclinical studies. Additionally, its carboxylic acid ester functionality allows for further derivatization, catering to the growing trend of personalized medicine and targeted therapies.

From a synthetic perspective, 1-(Benzo[1,2,5]thiadiazole-4-sulfonyl)-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester is often utilized in peptide coupling reactions, where the N-hydroxysuccinimide (NHS) ester group acts as an activating agent. This aligns with the increasing focus on bioconjugation techniques in proteomics and antibody-drug conjugate (ADC) development. The compound’s CAS No. 1092332-05-2 is frequently referenced in patents and academic publications, highlighting its relevance in cutting-edge research.

Another trending topic in the scientific community is the exploration of heterocyclic compounds for neurodegenerative diseases. The structural features of 1-(Benzo[1,2,5]thiadiazole-4-sulfonyl)-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester suggest potential applications in modulating amyloid aggregation or oxidative stress pathways. This aligns with the rising interest in small-molecule therapeutics for Alzheimer’s and Parkinson’s diseases, as evidenced by recent PubMed citations and conference abstracts.

In conclusion, 1-(Benzo[1,2,5]thiadiazole-4-sulfonyl)-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester (CAS No. 1092332-05-2) represents a multifaceted tool for modern chemical and pharmaceutical research. Its compatibility with high-throughput screening and combinatorial chemistry platforms further underscores its value. As the scientific community continues to explore novel drug candidates and diagnostic agents, this compound is poised to play a pivotal role in addressing unmet medical needs.